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Introduction

Bone-1064 is a europium-complex (EuK)-based tetrameric probe targeting prostate-specific
membrane antigen (PSMA) that serves as a powerful tool for in vivo bone imaging. Operating
in the second near-infrared (NIR-11) window (1000-1700 nm), Bone-1064 allows for high-
resolution visualization of bone tissue with deep penetration and reduced autofluorescence,
making it an invaluable asset for preclinical research in bone metabolism, disease modeling,
and the development of bone-targeting therapeutics.[1][2] This document provides detailed
application notes and protocols for the dissolution and preparation of Bone-1064 for in vivo
studies, along with an overview of relevant bone signaling pathways and experimental
workflows.

Bone-1064's mechanism of action relies on its specific binding to hydroxyapatite, the primary
mineral component of bone.[3][4] This interaction enables high-contrast imaging of skeletal
structures. While Bone-1064 is a PSMA-targeting tetramer, its primary application in bone
imaging stems from its strong affinity for hydroxyapatite.
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Quantitative Data Summary

A specific datasheet with quantitative solubility and stability data for Bone-1064 is not publicly

available. The following table provides a summary of key properties based on available

information and typical characteristics of similar NIR-II probes.

Property Value Source/Comment
Based on the chemical formula
Molecular Weight ~1869.9 g/mol of similar EuK-based PSMA

tetramers.

Excitation Wavelength

Typically ~808 nm for NIR-II

imaging

Common laser wavelength for

exciting NIR-II fluorophores.[5]

Emission Wavelength

>1000 nm (within the NIR-II

window)

The "1064" in the name likely
refers to its emission
wavelength, providing deep

tissue penetration.

Recommended Solvent

Dimethyl sulfoxide (DMSO)
followed by dilution in sterile

saline or PBS

DMSO is a common solvent for
complex organic molecules.[6]
Subsequent dilution is
necessary for in vivo
administration to minimize

toxicity.

Typical Injection Route

Intravenous (1V) injection

Ensures rapid and systemic
distribution to the skeletal

system.

Signal-to-Background Ratio

High

NIR-1I imaging generally
provides high signal-to-
background ratios due to
reduced tissue

autofluorescence.[1][2]

Experimental Protocols
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l. Dissolution and Preparation of Bone-1064 for In Vivo
Injection

Disclaimer: The following protocol is a general guideline based on standard practices for
preparing similar NIR-1I probes for in vivo studies. It is highly recommended to consult the
manufacturer's specific instructions for Bone-1064 if available. Optimization may be required
for your specific experimental setup.

Materials:

» Bone-1064 powder

¢ Dimethyl sulfoxide (DMSO), sterile, cell culture grade
e Phosphate-buffered saline (PBS) or 0.9% sterile saline
o Sterile, pyrogen-free microcentrifuge tubes

» \Vortex mixer

o Sterile syringe filters (0.22 pum)

 Sterile syringes and needles for injection

Protocol:

e Stock Solution Preparation (in DMSO):

o Due to the complex structure of Bone-1064, it is likely to have poor solubility in aqueous
solutions. Therefore, initial dissolution in an organic solvent like DMSO is recommended.

[6]

o In a sterile microcentrifuge tube, carefully weigh the desired amount of Bone-1064
powder.

o Add a minimal amount of sterile DMSO to the powder to create a concentrated stock
solution (e.g., 1-10 mg/mL).
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o Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming (e.qg.,
37°C) may aid dissolution, but avoid excessive heat which could degrade the compound.

e Preparation of Injection Solution:

o For intravenous administration, the final concentration of DMSO should be minimized to
avoid toxicity. A final DMSO concentration of less than 5% in the injection volume is
generally considered safe for small animals.

o Calculate the required volume of the Bone-1064 stock solution based on the desired final
injection concentration and the total injection volume.

o In a separate sterile tube, add the required volume of sterile PBS or saline.

o While gently vortexing the PBS/saline, slowly add the calculated volume of the Bone-1064
DMSO stock solution. This gradual addition helps to prevent precipitation of the
compound.

o Visually inspect the solution for any signs of precipitation. If precipitation occurs, you may
need to adjust the final concentration or the percentage of DMSO.

o Sterilization:

o Filter the final injection solution through a 0.22 um sterile syringe filter into a new sterile
tube or directly into the injection syringe. This step removes any potential microbial
contamination.

e Administration:

o Administer the prepared Bone-1064 solution to the animal via the desired route, typically
intravenous (tail vein) injection for systemic delivery and rapid targeting of the bone.

Il. In Vivo NIR-Il Fluorescence Imaging Protocol

Animal Models:

» This protocol is applicable to various rodent models (mice, rats) used in bone research.
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Materials:

Animal model

Prepared Bone-1064 injection solution

In vivo imaging system capable of NIR-II fluorescence detection (with appropriate laser
source and emission filters)

Anesthesia system (e.g., isoflurane)

Heating pad to maintain animal body temperature

Protocol:

e Animal Preparation:

o Anesthetize the animal using a suitable anesthetic agent (e.g., isoflurane).

o Place the anesthetized animal on the imaging stage of the NIR-II imaging system.
Maintain the animal's body temperature using a heating pad.

e Baseline Imaging:

o Acquire a baseline fluorescence image of the animal before injecting Bone-1064 to
determine the level of background autofluorescence.

e Probe Administration:

o Inject the prepared Bone-1064 solution intravenously. The exact dose will need to be
optimized, but a typical starting point for NIR-II probes is in the range of 1-10 mg/kg body
weight.

e Time-Course Imaging:

o Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 8, 24, and 48
hours) to determine the optimal time for bone visualization and to study the
pharmacokinetics of the probe.[5]
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e Image Analysis:
o Use the imaging system's software to analyze the acquired images.

o Quantify the fluorescence intensity in the regions of interest (e.g., long bones, spine) to
assess the accumulation of Bone-1064.

o Calculate the signal-to-background ratio for quantitative assessment of imaging contrast.

Signaling Pathways and Experimental Workflows
Bone Remodeling Signaling Pathway

Bone is a dynamic tissue that undergoes continuous remodeling through the coordinated
actions of bone-resorbing osteoclasts and bone-forming osteoblasts. This process is tightly
regulated by a complex network of signaling pathways. Understanding these pathways is
crucial for interpreting the results of in vivo bone imaging studies.
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Caption: Key signaling pathways regulating bone remodeling.
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Experimental Workflow for In Vivo Bone Imaging with
Bone-1064

The following diagram illustrates a typical experimental workflow for an in vivo bone imaging

study using Bone-1064.
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Prepare Bone-1064 Solution

(Dissolve in DMSO, Dilute in Saline) Baseline NIR-Il Imaging

Intravenous Injection of Bone-1064

Time-Course NIR-Il Imaging
(e.g., 1h, 4h, 24h)

Image Analysis
(Quantify Fluorescence, ROI Analysis)

Data Interpretation & Conclusion
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Bone-1064 Properties

EuK-based Tetramer

NIR-II Fluorophore
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies with
Bone-1064]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15135974/docs#application-notes-and-protocols-for-
in-vivo-studies-with-bone-1064]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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